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Compound of Interest

Compound Name: PFN-Br

Cat. No.: B15286402 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemicals like PFN-Br are paramount for maintaining a safe and

compliant laboratory environment. While PFN-Br is not classified as a hazardous substance

under Regulation (EC) No. 1272/2008, responsible disposal is crucial to prevent environmental

contamination and ensure workplace safety.[1] This guide provides essential information on the

proper disposal procedures for PFN-Br.

Chemical and Physical Properties of PFN-Br
A thorough understanding of a substance's properties is the first step toward safe handling and

disposal. The following table summarizes the key characteristics of PFN-Br.
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Property Value

Full Chemical Name

Poly(9,9-bis(3'-(N,N-dimethyl)-N-

ethylammoinium-propyl-2,7-fluorene)-alt-2,7-

(9,9-dioctylfluorene))dibromide[1][2]

Synonyms PFN-bromide, PFNBr[1][2]

CAS Number 889672-99-5[1][2][3][4][5]

Molecular Formula (C₅₆H₈₀N₂Br₂)n[1][4][5]

Appearance Beige to yellow solid[4]

Melting Point >200 °C[1][4]

Solubility
Soluble in DMF, DMSO, alcohol, and water.

Insoluble in chloroform.[4]

Hazard Classification
Not a hazardous substance or mixture

according to Regulation (EC) No. 1272/2008.[1]

PFN-Br Disposal Workflow
The following diagram outlines the recommended step-by-step procedure for the proper

disposal of PFN-Br waste. This workflow is designed to ensure that all safety and regulatory

considerations are met.
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Waste Preparation

Documentation & Storage

Disposal

Start: PFN-Br Waste Generated

Select a designated, labeled, and compatible chemical waste container.

Carefully transfer PFN-Br waste into the container.

Securely seal the container.

Label the container with 'PFN-Br Waste' and any other required information.

Store the sealed container in a designated chemical waste storage area.

Contact your institution's Environmental Health & Safety (EHS) office for pickup.

Follow EHS instructions for final disposal.

Click to download full resolution via product page

A flowchart detailing the step-by-step process for the safe disposal of PFN-Br waste.
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Detailed Disposal Protocol
While PFN-Br is not classified as hazardous, it should be treated as a chemical waste product

and disposed of through the appropriate channels. Do not dispose of PFN-Br down the drain or

in regular solid waste.

Step 1: Waste Segregation and Collection

Solid Waste: Collect solid PFN-Br waste, including contaminated personal protective

equipment (PPE) such as gloves and weighing papers, in a designated and clearly labeled

chemical waste container. The container should be made of a material compatible with the

chemical.

Solution Waste: If PFN-Br is in a solvent, collect it in a labeled, sealable, and appropriate

liquid chemical waste container. Be mindful of chemical compatibility; do not mix

incompatible waste streams.

Step 2: Container Labeling

Clearly label the waste container with "PFN-Br Waste" and include the full chemical name.

If dissolved in a solvent, list all constituents and their approximate concentrations on the

label.

Follow your institution's specific labeling requirements, which may include the date,

researcher's name, and laboratory location.

Step 3: Storage

Store the sealed waste container in a designated and well-ventilated chemical waste storage

area.

Ensure the storage area is away from general laboratory traffic and incompatible materials.

Step 4: Final Disposal

Contact your institution's Environmental Health and Safety (EHS) or equivalent department

to arrange for the pickup and disposal of the chemical waste.
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Always follow the specific procedures and guidelines provided by your institution for

chemical waste disposal.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of PFN-Br, contributing to a secure and compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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